Cas no 2138176-27-7 (1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate
• CAS No: 2138176-27-7
• MF: C₁₆H₂₉ClN₂O₄
• MW: 348.865463972092
• CID: 5259393
• PubChem ID: 165440702
• Update Time: 2025-10-28

1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2138176-27-7
• 1-tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate
• EN300-387238
• 1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate

• Inchi： 1S/C16H29ClN2O4/c1-11(2)18(6)13-7-12(14(20)22-10-17)8-19(9-13)15(21)23-16(3,4)5/h11-13H,7-10H2,1-6H3
• InChI Key： KOYJEYJPVMWNCN-UHFFFAOYSA-N
• SMILES： ClCOC(C1CN(C(=O)OC(C)(C)C)CC(C1)N(C)C(C)C)=O

Computed Properties

• Exact Mass: 348.1815851g/mol
• Monoisotopic Mass: 348.1815851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate

1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate

The compound with CAS No. 2138176-27-7, known as 1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a piperidine ring substituted with various functional groups, including a tert-butyl group, a chloromethyl group, and a methyl(propan-2-yl)amino group. The presence of these substituents endows the molecule with distinct chemical properties and potential applications in diverse fields.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and materials synthesis. Piperidine, a six-membered cyclic amine, serves as a versatile scaffold for the development of bioactive compounds due to its ability to form hydrogen bonds and participate in various non-covalent interactions. The tert-butyl group in this compound contributes to steric hindrance, which can influence the molecule's solubility and stability. Meanwhile, the chloromethyl group introduces electrophilic character, making it potentially reactive in nucleophilic substitution reactions.

The methyl(propan-2-yl)amino group attached to the piperidine ring adds another layer of complexity to the molecule's structure. This group not only enhances the molecule's ability to engage in hydrogen bonding but also introduces a degree of flexibility that could be advantageous in certain applications. For instance, this substituent may facilitate interactions with biological targets or enhance the molecule's compatibility with specific solvents during synthesis.

From a synthetic perspective, the preparation of 1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. These include nucleophilic substitutions, ring-forming reactions, and functional group transformations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often leveraging advancements in catalytic systems and reaction conditions.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its structural features make it a potential candidate for targeting specific biological pathways or receptors. For example, studies have suggested that piperidine derivatives with similar substituents could exhibit activity against certain enzymes or ion channels. Additionally, the compound's physical properties render it suitable for use in advanced materials such as polymers or surfactants.

Recent research has also focused on understanding the environmental impact of compounds like 1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate. Efforts are underway to assess its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems.

In conclusion, 1-Tert-butyl 3-chloromethyl 5-[methyl(propan-2-yl)amino]piperidine-1,3-dicarboxylate is a multifaceted compound with intriguing chemical properties and potential applications across various disciplines. As research continues to uncover its full potential, this compound stands as an exemplar of how structural complexity can lead to functional diversity in organic molecules.